Cas no 2270913-26-1 (Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2))

• Product Name: Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2)
• CAS No: 2270913-26-1
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• MDL: MFCD31654493
• CID: 4785974
• Update Time: 2025-05-20

Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2)

• MDL： MFCD31654493
• Inchi： 1S/C13H16F2N2O2.ClH/c14-12(15)9-16-5-7-17(8-6-16)11-3-1-10(2-4-11)13(18)19;/h1-4,12H,5-9H2,(H,18,19);1H
• InChI Key： DZBDAHFCFKNCPJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCN(CC(F)F)CC2)=CC=1)(=O)O.Cl

Additional information on Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2)

Benzoic Acid, 4-[4-(2,2-Difluoroethyl)-1-Piperazinyl]-, Hydrochloride (1:2)

The compound Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]-, hydrochloride (1:2) with CAS No. 2270913-26-1 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid moiety substituted at the para position with a piperazine ring that is further modified by a 2,2-difluoroethyl group. The hydrochloride salt form indicates its use as a pharmaceutical agent, where the acidic properties are neutralized to enhance stability and bioavailability.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substitution pattern in this compound introduces steric and electronic effects that can modulate its pharmacokinetic properties. The presence of the difluoroethyl group adds fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as permeability and solubility.

One of the key areas of research involving this compound is its role as a potential therapeutic agent. Preclinical studies have demonstrated that Benzoic acid derivatives can exhibit activity against various targets, including enzymes, receptors, and ion channels. For instance, investigations into its ability to inhibit histone deacetylases (HDACs) have shown promising results. HDAC inhibitors are of interest in oncology due to their role in epigenetic regulation and anti-cancer activity.

The synthesis of this compound involves multi-step organic reactions. Starting from benzene derivatives, the introduction of the piperazine ring typically requires nucleophilic aromatic substitution or coupling reactions. The fluorination step introduces the difluoroethyl group, which can be achieved through various methods such as electrophilic fluorination or nucleophilic substitution. The optimization of these steps is critical to ensure high yield and purity.

In terms of pharmacokinetics, this compound has been studied for its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the hydrochloride salt form enhances solubility in aqueous media, which is crucial for oral bioavailability. Additionally, studies on its metabolic stability suggest that it undergoes minimal phase I metabolism, which could reduce the risk of drug-drug interactions.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. These findings are supported by experimental data from in vitro assays that demonstrate potent activity against specific biological targets.

Furthermore, recent advancements in green chemistry have influenced the synthesis pathways for this compound. Researchers are exploring environmentally friendly methods to reduce waste and improve sustainability. For example, catalytic fluorination techniques using transition metal catalysts have been employed to introduce the difluoroethyl group efficiently.

In conclusion,Benzoic acid, 4-[4-(2,2-difluoroethyl)-1-piperazinyl]- , hydrochloride (1:2) represents a valuable addition to the portfolio of chemical entities with potential therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it a promising candidate for further development in drug discovery pipelines.